Cas no 892758-03-1 (3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892758-03-1
• MF: C₂₂H₂₄ClFN₂O₃S
• MW: 450.953967094421
• CID: 5422437
• Update Time: 2025-11-01

3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)sulfonyl-7-(diethylamino)-6-fluoro-1-propylquinolin-4-one
• 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C22H24ClFN2O3S/c1-4-10-26-14-21(30(28,29)16-9-7-8-15(23)11-16)22(27)17-12-18(24)20(13-19(17)26)25(5-2)6-3/h7-9,11-14H,4-6,10H2,1-3H3
• InChI Key： RHAQNDDSWHTSKA-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

Research Brief on 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892758-03-1)

The compound 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS: 892758-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those implicated in inflammatory and oncogenic processes. Structural analysis reveals that the 3-chlorobenzenesulfonyl moiety enhances binding affinity to target proteins, while the diethylamino and fluoro substituents contribute to its pharmacokinetic properties. These features make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that 892758-03-1 exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, with minimal off-target effects. This selectivity is attributed to its unique binding mode, as confirmed by X-ray crystallography studies.

Ongoing preclinical investigations are exploring the compound's potential in treating conditions such as rheumatoid arthritis and certain cancers. Early results indicate that it can effectively reduce inflammatory markers and inhibit tumor growth in animal models. However, further optimization of its solubility and metabolic stability is required to advance it to clinical trials.

In conclusion, 3-(3-chlorobenzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant continued research to fully elucidate its therapeutic potential and address existing challenges in drug delivery and metabolism.